Cas no 2229432-99-7 (1-chloro-3-(1H-indol-3-yl)propan-2-one)

• Product Name: 1-chloro-3-(1H-indol-3-yl)propan-2-one
• CAS No: 2229432-99-7
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5862569
• PubChem ID: 165679398
• Update Time: 2023-12-15

1-chloro-3-(1H-indol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(1H-indol-3-yl)propan-2-one
• EN300-1993995
• 2229432-99-7

• Inchi： 1S/C11H10ClNO/c12-6-9(14)5-8-7-13-11-4-2-1-3-10(8)11/h1-4,7,13H,5-6H2
• InChI Key： SUSNAFAUYNAKKC-UHFFFAOYSA-N
• SMILES： ClCC(CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9Ų